Cas no 22815-99-2 (2-Methyl-5-(4-nitro-phenyl)-1,3,4oxadiazole)
2-Methyl-5-(4-nitro-phenyl)-1,3,4oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazole,2-methyl-5-(4-nitrophenyl)-
- 2-Methyl-5-(4-nitro-phenyl)-[1,3,4]oxadiazole
- 2-methyl-5-(4-nitrophenyl)-1,3,4-oxadiazole
- 2-Methyl-5-(4-nitrophenyl)[1,3,4]oxadiazole
- 2-methyl-5-(4'-nitrophenyl)-1,3,4-oxadiazole
- 5-methyl-2-(4-nitrophenyl)-1,3,4-oxadiazole
- AC1LBQF7
- AC1Q2PY0
- CTK4F0235
- SBB093446
- STK391604
- SureCN223767
- 22815-99-2
- 5-Methyl-2-[4-(nitrophenyl)-1,3,4-oxadiazole
- CS-0282820
- 2-methyl-5-(4-nitrophenyl)-[1,3,4]oxadiazole
- Z56763887
- FT-0719331
- AM86780
- SR-01000397591-1
- SCHEMBL223767
- AS-5352
- MFCD00186437
- SR-01000397591
- XAA81599
- DTXSID70337239
- N11722
- AKOS001590114
- EN300-745860
- 2-Methyl-5-(4-nitro-phenyl)-1,3,4oxadiazole
-
- MDL: MFCD00186437
- Inchi: 1S/C9H7N3O3/c1-6-10-11-9(15-6)7-2-4-8(5-3-7)12(13)14/h2-5H,1H3
- InChI Key: GYXVCRNXNQDIMC-UHFFFAOYSA-N
- SMILES: O1C(C)=NN=C1C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 205.04874109g/mol
- Monoisotopic Mass: 205.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 84.7Ų
2-Methyl-5-(4-nitro-phenyl)-1,3,4oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M350783-10mg |
2-Methyl-5-(4-nitro-phenyl)-[1,3,4]oxadiazole |
22815-99-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M350783-50mg |
2-Methyl-5-(4-nitro-phenyl)-[1,3,4]oxadiazole |
22815-99-2 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | M350783-100mg |
2-Methyl-5-(4-nitro-phenyl)-[1,3,4]oxadiazole |
22815-99-2 | 100mg |
$ 210.00 | 2022-06-03 | ||
| Apollo Scientific | OR300601-1g |
5-Methyl-2-[4-(nitrophenyl)-1,3,4-oxadiazole |
22815-99-2 | 1g |
£240.00 | 2025-02-19 | ||
| abcr | AB337706-1 g |
2-Methyl-5-(4-nitro-phenyl)-[1,3,4]oxadiazole; 95% |
22815-99-2 | 1 g |
€391.30 | 2023-07-19 | ||
| Chemenu | CM515174-1g |
2-Methyl-5-(4-nitrophenyl)-1,3,4-oxadiazole |
22815-99-2 | 95% | 1g |
$234 | 2024-07-28 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-506661-1 g |
5-Methyl-2-[4-(nitrophenyl)-1,3,4-oxadiazole, |
22815-99-2 | 1g |
¥2,617.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-506661-1g |
5-Methyl-2-[4-(nitrophenyl)-1,3,4-oxadiazole, |
22815-99-2 | 1g |
¥2617.00 | 2023-09-05 | ||
| abcr | AB337706-1g |
2-Methyl-5-(4-nitro-phenyl)-[1,3,4]oxadiazole, 95%; . |
22815-99-2 | 95% | 1g |
€391.30 | 2025-02-16 | |
| Enamine | EN300-745860-0.1g |
2-methyl-5-(4-nitrophenyl)-1,3,4-oxadiazole |
22815-99-2 | 95.0% | 0.1g |
$187.0 | 2025-03-21 |
2-Methyl-5-(4-nitro-phenyl)-1,3,4oxadiazole Related Literature
-
Alexander?V. Aksenov,Vladislav Khamraev,Nicolai A. Aksenov,Nikita K. Kirilov,Dmitriy A. Domenyuk,Vladimir A. Zelensky,Michael Rubin RSC Adv. 2019 9 6636
Additional information on 2-Methyl-5-(4-nitro-phenyl)-1,3,4oxadiazole
Comprehensive Overview of 2-Methyl-5-(4-nitro-phenyl)-1,3,4-oxadiazole (CAS No. 22815-99-2)
2-Methyl-5-(4-nitro-phenyl)-1,3,4-oxadiazole (CAS No. 22815-99-2) is a heterocyclic compound belonging to the 1,3,4-oxadiazole family, which has garnered significant attention in pharmaceutical and material science research. This compound features a nitro-substituted phenyl ring attached to the oxadiazole core, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its unique structural properties, including electron-withdrawing effects from the nitro group, contribute to its applications in optoelectronics, agrochemicals, and drug discovery.
In recent years, the demand for nitro-aromatic compounds like 2-Methyl-5-(4-nitro-phenyl)-1,3,4-oxadiazole has surged due to their role in developing fluorescent probes and organic light-emitting diodes (OLEDs). Researchers are particularly interested in its photophysical properties, which are critical for designing next-generation sensors and display technologies. Additionally, its potential as a pharmacophore in medicinal chemistry has been explored, with studies highlighting its antibacterial and anti-inflammatory activities.
The synthesis of CAS No. 22815-99-2 typically involves cyclization reactions of hydrazide derivatives, followed by nitration to introduce the nitro group. This process is optimized for high yield and purity, ensuring its suitability for industrial-scale production. Environmental and safety considerations are also prioritized, with green chemistry approaches being adopted to minimize waste and hazardous byproducts.
From an SEO perspective, users frequently search for terms like "1,3,4-oxadiazole derivatives," "nitro-phenyl compounds applications," and "CAS 22815-99-2 suppliers." Addressing these queries, this compound is commercially available through specialized chemical vendors, often with detailed technical data sheets for research and development purposes. Its stability under standard storage conditions (room temperature, dry environment) further enhances its practicality for laboratories.
Emerging trends in sustainable chemistry have also spotlighted 2-Methyl-5-(4-nitro-phenyl)-1,3,4-oxadiazole as a candidate for biodegradable materials. Innovations in catalytic processes aim to reduce the ecological footprint of its production, aligning with global efforts toward greener industrial practices. Furthermore, computational studies using AI-driven molecular modeling are accelerating its exploration in virtual screening for drug candidates.
In summary, 2-Methyl-5-(4-nitro-phenyl)-1,3,4-oxadiazole (CAS No. 22815-99-2) represents a multifaceted compound with expanding applications across scientific disciplines. Its integration into cutting-edge technologies and adherence to sustainable practices ensures its relevance in both current and future research landscapes.
22815-99-2 (2-Methyl-5-(4-nitro-phenyl)-1,3,4oxadiazole) Related Products
- 70366-88-0(Benzenamine, N,N-dimethyl-4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]-)
- 1874-38-0(2-(3-nitrophenyl)-5-phenyl-1,3,4-oxadiazole)
- 2491-89-6(bis(3-nitrophenyl)-1,3,4-oxadiazole)
- 4291-13-8(2-(4-nitrophenyl)-1,3,4-oxadiazole)
- 1044-49-1(2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole)
- 672286-29-2(2-Ethyl-5-(3-nitrophenyl)-1,3,4-oxadiazole)
- 5565-72-0(2-(3-Nitrophenyl)-1,3,4-oxadiazole)
- 1090-82-0(2-(4-nitrophenyl)-5-phenyl-[1,3,4]oxadiazole)
- 62507-52-2(1,3,4-Oxadiazole, 2-(4-methylphenyl)-5-(4-nitrophenyl)-)
- 88185-04-0(Benzenamine, 2-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]-)